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Compound of Interest

Compound Name: 6-Bromohexanoic acid

Cat. No.: B134931

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of 6-bromohexanoic acid. It is intended to be a valuable resource for researchers,
scientists, and professionals involved in drug development and other scientific endeavors
requiring a thorough understanding of this versatile chemical intermediate.

Core Physical and Chemical Properties

6-Bromohexanoic acid, also known as 6-bromocaproic acid, is an organobromine compound
with a carboxylic acid functional group.[1] Its bifunctional nature, possessing both a reactive
bromine atom and a carboxylic acid moiety, makes it a valuable building block in organic
synthesis.[2]

Physical Properties

6-Bromohexanoic acid is typically a white to light orange or pale yellow crystalline solid or
powder at room temperature.[1][3][4] It possesses a low melting point and is combustible. The
key physical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b134931?utm_src=pdf-interest
https://www.benchchem.com/product/b134931?utm_src=pdf-body
https://www.benchchem.com/product/b134931?utm_src=pdf-body
https://patents.google.com/patent/CN1865218A/en
https://www.chemicalbook.com/article/preparation-of-6-bromocaproic-acid.htm
https://www.benchchem.com/product/b134931?utm_src=pdf-body
https://patents.google.com/patent/CN1865218A/en
https://patents.google.com/patent/CN100519504C/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6221568.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References

Molecular Formula CeH11BroO:2 [31[5]

Molecular Weight 195.05 g/mol [1][5][6]

CAS Number 4224-70-8 [1][5]
White to light orange/pale

Appearance yellow crystalline solid or [11[3114]
powder

Melting Point 32-35°C [4]061[71(8]

Boiling Point 165-170 °C at 20 mmHg [11131141181

Density Approximately 1.4 - 1.55 g/cm3  [2][7]

Flash Point 95 °C (203 °F) [4][6]
Moderately soluble in water.

Solubility Soluble in methanol, ethanol, [2][9]

and acetone.

Chemical Properties

The chemical reactivity of 6-bromohexanoic acid is characterized by the distinct functionalities
of the carboxylic acid and the terminal alkyl bromide. The carboxylic acid group can undergo
typical reactions such as esterification and amidation, while the bromine atom is susceptible to
nucleophilic substitution.

It is widely used as an intermediate in the synthesis of more complex molecules, including
pharmaceuticals and agricultural chemicals.[2][3] Specifically, it has been utilized in the
preparation of N-acylsulfonamides, diarylthioethers, and 2-lithio-1,3-dithian.[1]

Stability and Reactivity:

6-bromohexanoic acid is stable under normal conditions. It is incompatible with strong
oxidizing agents, strong acids, and strong bases. Upon thermal decomposition, it can release
carbon monoxide, carbon dioxide, and hydrogen halides.
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Experimental Protocols
Synthesis of 6-Bromohexanoic Acid from ¢-
Caprolactone

A common and efficient method for the synthesis of 6-bromohexanoic acid is through the ring-

opening reaction of e-caprolactone with hydrogen bromide.

Materials:

e-Caprolactone
Dry Hydrogen Bromide (HBr) gas
Anhydrous organic solvent (e.g., n-hexane, dichloromethane, or toluene)

Three-necked flask equipped with a stirrer, gas inlet tube, and thermometer

Procedure:

In a three-necked flask, dissolve e-caprolactone in an appropriate anhydrous organic solvent.

Cool the stirred solution to the desired reaction temperature (typically between 0 °C and 40
°C).

Bubble dry hydrogen bromide gas through the solution while maintaining the temperature.
The molar ratio of HBr to e-caprolactone should be between 1.0 and 2.0.

After the addition of HBr is complete, continue stirring the reaction mixture for several hours
at the same temperature.

Upon completion of the reaction, cool the mixture to induce crystallization of the product.
Collect the solid 6-bromohexanoic acid by filtration.
Wash the crystals with a cold, non-polar solvent (e.g., cold n-hexane) to remove impurities.

Dry the purified product under vacuum.
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The purity of the resulting 6-bromohexanoic acid can be assessed by gas chromatography.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 6-bromohexanoic
acid from e-caprolactone.
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Caption: Workflow for the synthesis of 6-bromohexanoic acid.
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Logical Relationship of Properties and Applications

This diagram shows the relationship between the key chemical features of 6-bromohexanoic
acid and its primary application as a synthetic intermediate.

Properties and Applications of 6-Bromohexanoic Acid

Chemical Properties

Carboxylic Acid Group Bromo Group
(-COOH) (-Br)
Reactivity
Esterification / Amidation Nucleophilic Substitution

Intermediate in Organic Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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